3-(Bromomethyl)-2-chlorobenzonitrile

• Molecular Formula: C8H5BrClN
• Molecular Weight: 230.49 g/mol
• IUPAC Name: 3-(bromomethyl)-2-chlorobenzonitrile
• InChI: InChI=1S/C8H5BrClN/c9-4-6-2-1-3-7(5-11)8(6)10/h1-3H,4H2
• InChI Key: TWMGRMYPKAQCQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C#N)Cl)CBr

Description

3-(Bromomethyl)-2-chlorobenzonitrile is a useful research compound. Its molecular formula is C8H5BrClN and its molecular weight is 230.49 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A soln. of 2-chloro-3-methylbenzonitrile (6.6 mmol) in 25 mL chlorobenzene was heated to 50° C. when NBS (7.9 mmol) was added. The flask was purged with Ar before AIBN (0.66 mmol) was added at once still at 50° C. The reaction mixture was stirred at 80° C. for 2 h. The solvent was evaporated off, the resulting residue was redissolved in Et2O and washed 3 times with 1N HCl soln. and brine. It was dried over MgSO4 and conc. in vacuo. Purification with CC (0-15% EtOAc/Hept) gives the desired compound as white solid.